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Compound of Interest

Compound Name:
Methyl 2,3-dibromo-3-

phenylpropanoate

Cat. No.: B1616780 Get Quote

CAS Number: 21770-48-9

This technical guide provides an in-depth overview of methyl 2,3-dibromo-3-
phenylpropanoate, a halogenated ester widely utilized as a synthetic intermediate in organic

chemistry. Aimed at researchers, scientists, and professionals in drug development, this

document details the compound's chemical and physical properties, experimental protocols for

its synthesis, and its role in the broader context of chemical manufacturing.

Chemical and Physical Properties
Methyl 2,3-dibromo-3-phenylpropanoate is a solid crystalline compound. Its identity and key

physicochemical characteristics are summarized below. These properties are crucial for its

handling, application in reactions, and purification.
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Property Value Source(s)

CAS Number 21770-48-9 [1],[2]

Molecular Formula C₁₀H₁₀Br₂O₂ [1]

Molecular Weight 321.99 g/mol [1],[3]

Synonyms
α,β-Dibromobenzenepropionic

acid methyl ester
[1]

Melting Point 117 °C

Boiling Point 301.2 ± 37.0 °C (Predicted)

Density 1.728 ± 0.06 g/cm³ (Predicted)

LogP (calculated) 3.0591 - 3.2 [3]

Topological Polar Surface Area

(TPSA)
26.3 Å² [3]

Synthesis and Experimental Protocols
The primary route for synthesizing methyl 2,3-dibromo-3-phenylpropanoate is through the

electrophilic addition of bromine (Br₂) across the double bond of its precursor, methyl

cinnamate. This reaction is a classic example of alkene halogenation.

Experimental Protocol: Synthesis via Bromination of
Methyl Cinnamate
This protocol is adapted from a well-established procedure for the analogous ethyl ester.[4]

Materials:

Methyl cinnamate

Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂) (solvent)

Bromine (Br₂)
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Ice bath

Round-bottom flask with dropping funnel and air vent

Stirring apparatus

Procedure:

Dissolution: In a round-bottomed flask, dissolve methyl cinnamate (1 mole equivalent) in an

appropriate volume of carbon tetrachloride or dichloromethane.

Cooling: Place the flask in an ice bath to cool the solution. This is done to control the

exothermicity of the reaction.

Bromine Addition: While stirring the solution, add bromine (1 mole equivalent) dropwise

using a dropping funnel. The characteristic red-brown color of bromine should disappear as it

reacts with the alkene. The addition should be slow to prevent the accumulation of unreacted

bromine.

Reaction Completion: After the addition is complete, allow the mixture to stand for

approximately one hour to ensure the reaction goes to completion.

Isolation of Crude Product: Pour the reaction solution into a large evaporating dish and allow

the solvent to evaporate in a fume hood. The crude dibromo ester will crystallize.

Purification: The crude product can be purified by recrystallization from a suitable solvent

such as petroleum ether or aqueous ethanol to yield white crystals of methyl 2,3-dibromo-
3-phenylpropanoate.
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Fig. 1: Experimental workflow for the synthesis of methyl 2,3-dibromo-3-phenylpropanoate.

Applications in Research and Drug Development
Methyl 2,3-dibromo-3-phenylpropanoate serves primarily as a synthetic intermediate or

building block in organic synthesis. Its utility stems from the two bromine atoms, which are

good leaving groups and can be substituted in various nucleophilic substitution reactions to

introduce new functional groups.

The related compound, methyl 2-bromo-3-phenylpropanoate, is noted for its value in the

synthesis of chiral molecules, where stereocontrol is critical.[5] While specific examples of

methyl 2,3-dibromo-3-phenylpropanoate being a direct precursor to a marketed drug are not

prominent in the literature, its structural motif is relevant. The dibromo functionality allows for

the creation of alkynes via dehydrobromination or the formation of other complex structures

essential for creating libraries of compounds for drug screening.

Currently, there is no documented evidence of methyl 2,3-dibromo-3-phenylpropanoate
directly interacting with specific biological signaling pathways. Its role in drug development is

upstream, as a component used to build more complex, biologically active molecules.
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Fig. 2: Logical relationship illustrating the role of the compound as a synthetic intermediate.

Safety Information
As a halogenated organic compound, methyl 2,3-dibromo-3-phenylpropanoate should be

handled with care in a laboratory setting. Standard personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, should be worn. All manipulations, particularly

those involving bromine and chlorinated solvents, must be performed in a well-ventilated fume

hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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